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Compound of Interest

Compound Name: Acid Red 97

Cat. No.: B1218221

Essential Safety and Handling Guide for Acid Red
97

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Acid Red 97 (CAS No. 10169-02-5). Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing risk to personnel and the
environment for researchers, scientists, and drug development professionals.

Immediate Safety and Logistical Information

Acid Red 97 is a red powder that can cause skin, eye, and respiratory irritation.[1][2] Ingestion
may lead to gastrointestinal discomfort.[1] When heated to decomposition, it can emit toxic
fumes of nitrogen oxides.[3][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Acid Red 97 in its
powdered form or in solution.
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PPE Category Specification Rationale

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)

Eye/Face Protection ] particles and splashes of the
standards.[3] A face shield

Protects eyes from dust

o dye solution.
may be appropriate in some
workplaces.[2]
Chemical-resistant gloves
(e.g., rubber gloves) inspected
) ] prior to use.[1][3] Fire/flame Provides a barrier against skin
Skin Protection ) ) )
resistant and impervious contact.[1]

clothing or a laboratory coat

should be worn.[3]

In case of dust formation or

inadequate ventilation, use a ] ] ]
] Prevents inhalation of fine dye
) ) NIOSH-approved respirator.[1] )
Respiratory Protection o powder, which can cause
For firefighting, a self- ) o
) ) respiratory irritation.[1][2]
contained breathing apparatus

(SCBA) is necessary.[1][3]

Operational Plan: Step-by-Step Handling Procedure

To minimize exposure and ensure safety, follow these handling procedures:
e Preparation:
o Ensure the work area is well-ventilated.[3] A chemical fume hood should be used.[1]
o An eyewash station and safety shower must be readily accessible.[1]
o Cover the work surface with disposable bench paper.
o Don all required PPE as specified in the table above.

» Weighing and Handling:
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[e]

Avoid the formation of dust and aerosols.[3]

o

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

[¢]

Carefully transfer the desired amount of Acid Red 97 powder to a labeled, sealable
container.

[¢]

Wash hands thoroughly after handling.[1][3]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

o Keep away from incompatible materials such as strong oxidizing agents, metal salts,
peroxides, and sulfides.[3]

o Store separately from foodstuff containers.[3]

Emergency Procedures

In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
) difficult, give oxygen. If not breathing, provide
Inhalation
artificial respiration and seek immediate medical

attention.[2][3]

Immediately remove contaminated clothing.[2]
) [3] Wash the affected area with plenty of soap
Skin Contact ) S
and water.[1][3] Seek medical advice if irritation

develops or persists.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids.[1][2] Seek immediate

medical attention.[1][2]

Do NOT induce vomiting.[2][3] Rinse the mouth
) with water.[2][3] Never give anything by mouth
Ingestion .
to an unconscious person.[2][3] Call a doctor or

Poison Control Center immediately.[3]

In case of a small spill, dampen the solid material with water and transfer it to a suitable
container for disposal.[4] Use absorbent paper dampened with water to clean up any remaining
material and seal it in a vapor-tight plastic bag for disposal.[4]

Disposal Plan

Proper disposal of Acid Red 97 and its containers is essential to prevent environmental
contamination.

o Chemical Disposal: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[3] Do not discharge to
sewer systems or contaminate water, foodstuffs, feed, or seed.[3] Adhered or collected
material should be promptly disposed of in accordance with appropriate laws and
regulations.[3]
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o Contaminated Packaging: Containers can be triple-rinsed and offered for recycling or
reconditioning.[3] Alternatively, puncture the packaging to make it unusable for other
purposes and then dispose of it in a sanitary landfill.[3] Combustible packaging materials
may be incinerated.[3]

Safe Handling Workflow for Acid Red 97

The following diagram illustrates the logical workflow for the safe handling of Acid Red 97,
from preparation to disposal.
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Caption: Workflow for the safe handling of Acid Red 97.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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